Cas no 2097928-58-8 (3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine)

• Product Name: 3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine
• CAS No: 2097928-58-8
• MF: C₁₂H₁₁BrN₄O₂S
• MW: 355.210339784622
• CID: 5469315
• Update Time: 2025-06-09

3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine
• (5-bromopyridin-3-yl)-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]methanone
• 3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine

• Inchi： 1S/C12H11BrN4O2S/c13-9-3-8(4-14-5-9)12(18)17-2-1-10(7-17)19-11-6-15-20-16-11/h3-6,10H,1-2,7H2
• InChI Key： WRIMJQWNCQKVEI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCC(C1)OC1C=NSN=1)=O

Computed Properties

• Exact Mass: 353.97861 g/mol
• Monoisotopic Mass: 353.97861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.4
• Molecular Weight: 355.21

Additional information on 3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine

Comprehensive Overview of 3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine (CAS No. 2097928-58-8)

3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine (CAS No. 2097928-58-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine core, a pyrrolidine ring, and a 1,2,5-thiadiazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups enable interactions with biological targets, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's bromine substitution at the 3-position of the pyridine ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Researchers are increasingly exploring its potential in fragment-based drug design (FBDD) and high-throughput screening (HTS) due to its balanced lipophilicity and molecular weight. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in cancer therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, the 1,2,5-thiadiazole group in this compound contributes to its electron-withdrawing properties, which can influence the pharmacokinetics of derived molecules. This aligns with the growing demand for bioisosteres in drug development, where researchers seek to replace traditional functional groups with heterocycles like thiadiazoles to improve metabolic stability. The compound's CAS No. 2097928-58-8 is frequently cited in patents related to G-protein-coupled receptor (GPCR) modulators, reflecting its relevance in precision medicine.

In agrochemical applications, derivatives of 3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine have shown promise as plant growth regulators and pesticide intermediates. The thiadiazole moiety is known for its herbicidal and fungicidal activity, making this compound a candidate for sustainable crop protection solutions. With the rise of green chemistry initiatives, its potential as a building block for biodegradable agrochemicals is under investigation.

The compound's physicochemical properties, such as its logP and hydrogen bond acceptors/donors, are critical for computational chemists employing AI-driven drug discovery platforms. Tools like AlphaFold and molecular docking simulations often utilize such scaffolds to predict binding affinities. This intersects with the trending search query: "How do heterocycles improve drug bioavailability?", a common question among chemistry enthusiasts and professionals.

Supply chain transparency for CAS No. 2097928-58-8 is another focal point, as pharmaceutical companies prioritize quality-by-design (QbD) principles. Analytical methods like HPLC and LC-MS are routinely employed to validate its purity, addressing the industry's emphasis on Good Manufacturing Practice (GMP). Furthermore, its storage stability under inert atmospheres is frequently discussed in chemical forums, reflecting practical concerns in laboratory settings.

In summary, 3-Bromo-5-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine represents a multifaceted tool for researchers tackling challenges in drug discovery, agrochemical innovation, and computational chemistry. Its structural features and CAS No. 2097928-58-8 specificity make it a valuable reference in peer-reviewed literature and industrial applications alike.